Cas no 2138379-96-9 (2-({1-aminospiro2.5octan-6-yl}(ethyl)amino)ethan-1-ol)

• Product Name: 2-({1-aminospiro2.5octan-6-yl}(ethyl)amino)ethan-1-ol
• CAS No: 2138379-96-9
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 5611471
• PubChem ID: 165487195
• Update Time: 2025-07-09

2-({1-aminospiro2.5octan-6-yl}(ethyl)amino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-({1-aminospiro[2.5]octan-6-yl}(ethyl)amino)ethan-1-ol
• 2138379-96-9
• EN300-841350
• 2-({1-aminospiro2.5octan-6-yl}(ethyl)amino)ethan-1-ol

• Inchi： 1S/C12H24N2O/c1-2-14(7-8-15)10-3-5-12(6-4-10)9-11(12)13/h10-11,15H,2-9,13H2,1H3
• InChI Key： VVHOZEKSYOGEFD-UHFFFAOYSA-N
• SMILES： OCCN(CC)C1CCC2(CC1)CC2N

Computed Properties

• Exact Mass: 212.188863393g/mol
• Monoisotopic Mass: 212.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.5Ų

Additional information on 2-({1-aminospiro2.5octan-6-yl}(ethyl)amino)ethan-1-ol

2-({1-Aminospiro[2.5]octan-6-yl}(ethyl)amino)ethan-1-ol: A Comprehensive Overview

2-({1-Aminospiro[2.5]octan-6-yl}(ethyl)amino)ethan-1-ol (CAS No: 2138379-96-9) is a complex organic compound with a unique spirocyclic structure, making it a subject of interest in various fields of chemistry and pharmacology. This compound, characterized by its spiro[2.5]octane ring system, has garnered attention due to its potential applications in drug design and as a versatile building block in organic synthesis.

The structure of 2-({1-Aminospiro[2.5]octan-6-yl}(ethyl)amino)ethan-1-ol comprises a spirocyclic core with two amine groups and an alcohol moiety, which contributes to its versatility in chemical reactions. Recent studies have highlighted its role in the synthesis of bioactive molecules, particularly in the development of peptide mimetics and enzyme inhibitors. Its ability to form hydrogen bonds and participate in various non-covalent interactions makes it an attractive candidate for medicinal chemistry applications.

One of the most notable advancements involving this compound is its use in the construction of macrocyclic structures, which are crucial in the design of antibiotics and anticancer agents. Researchers have exploited its spirocyclic framework to create compounds with enhanced bioavailability and selectivity, paving the way for novel therapeutic interventions.

In addition to its role in drug discovery, 2-Aminospiro[2.5]octane derivatives have been employed in the development of advanced materials, such as self-healing polymers and stimuli-responsive systems. The compound's ability to undergo reversible chemical transformations under specific conditions has made it a valuable tool in materials science.

From a synthetic perspective, the preparation of 2-Aminospiro[2.5]octane derivatives has been optimized through various methodologies, including ring-closing metathesis and organocatalytic approaches. These advancements have not only improved the efficiency of synthesis but also expanded the scope of structural diversity accessible from this core framework.

Looking ahead, the integration of computational chemistry techniques with experimental studies promises to further elucidate the properties and potential applications of 2-Aminospiro[2.5]octane derivatives. Molecular modeling studies have already provided insights into their binding affinities and pharmacokinetic profiles, guiding the design of more effective drug candidates.

In conclusion, 2-Aminospiro[2.5]octane derivatives represent a promising class of compounds with diverse applications across multiple disciplines. As research continues to uncover their full potential, this compound is poised to play a pivotal role in advancing both medicinal chemistry and materials science.